Cas no 7661-33-8 (1-(4-Chlorophenyl)pyrrolidin-2-one)

1-(4-Chlorophenyl)pyrrolidin-2-one structure
7661-33-8 structure
Product Name:1-(4-Chlorophenyl)pyrrolidin-2-one
CAS No:7661-33-8
MF:C10H10ClNO
MW:195.645501613617
MDL:MFCD00138486
CID:580827
PubChem ID:2724713
Update Time:2025-04-19

1-(4-Chlorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1-(4-chlorophenyl)-
    • 1-(4-chlorophenyl)pyrrolidin-2-one
    • 1-(4-Chlorophenyl)-2-pyrrolidinone
    • 1-(4'-Chlorophenyl)-2-pyrrolidon
    • 1-(4-chloro-phenyl)-pyrrolidin-2-one
    • 1-(4-Chlor-phenyl)-pyrrolidin-2-on
    • 1-(4'-Cl-phenyl)-2-pyrrolidinone
    • 1-<4-Chlor-phenyl>-2-pyrrolidon
    • (4-chlorophenyl) pyrrolidin-2-one
    • W12980
    • MFCD00138486
    • 2-CYANOETHOXYETHYLACRYLATE
    • AKOS005174152
    • FT-0683738
    • CS-0037155
    • NAIVIVMHCDWBEF-UHFFFAOYSA-N
    • 7B-101
    • SCHEMBL1703944
    • SY079726
    • 7661-33-8
    • DTXSID30369213
    • DB-017317
    • ALBB-013520
    • 2-Pyrrolidinone, 1-(4-chlorophenyl)-
    • 1-(4-Chlorophenyl)pyrrolidin-2-one
    • MDL： MFCD00138486
    • Inchi： 1S/C10H10ClNO/c11-8-3-5-9(6-4-8)12-7-1-2-10(12)13/h3-6H,1-2,7H2
    • InChI Key： NAIVIVMHCDWBEF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)N1C(CCC1)=O

Computed Properties

  • Exact Mass: 195.04500
  • Monoisotopic Mass: 195.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1683 (rough estimate)
  • Melting Point: 95-98 °C
  • Boiling Point: 406.3°C at 760 mmHg
  • Flash Point: 199.5°C
  • Refractive Index: 1.5330 (estimate)
  • PSA: 20.31000
  • LogP: 2.53180

1-(4-Chlorophenyl)pyrrolidin-2-one Security Information

  • Safety Instruction： S24/25
  • HazardClass：IRRITANT

1-(4-Chlorophenyl)pyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(4-Chlorophenyl)pyrrolidin-2-one Pricemore >>

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